![molecular formula C14H12ClN3O2 B2498837 2-(4-chlorophenoxy)-N'-(3-pyridinylmethylene)acetohydrazide CAS No. 2496-34-6](/img/structure/B2498837.png)
2-(4-chlorophenoxy)-N'-(3-pyridinylmethylene)acetohydrazide
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Description
2-(4-chlorophenoxy)-N'-(3-pyridinylmethylene)acetohydrazide is a compound of interest in the field of organic chemistry due to its unique structure and potential applications. Research on similar compounds has focused on their synthesis, molecular structure, and properties.
Synthesis Analysis
The synthesis of related compounds often involves complex organic reactions. For instance, a study by Purandara et al. (2019) describes the synthesis of a similar organic hydrazide derivative crystal, indicating the use of DMF solution and characterization through various spectroscopic techniques (Purandara et al., 2019).
Molecular Structure Analysis
The molecular structure of these compounds is usually determined using techniques like X-ray diffraction. The study mentioned above revealed that the compound crystallizes in a triclinic crystal system, adopting an E configuration relative to its C=N double bond (Purandara et al., 2019).
Chemical Reactions and Properties
Chemical reactions of these compounds can be diverse. For instance, Reichelt et al. (2010) demonstrated a palladium-catalyzed addition of hydrazides to 2-chloropyridine, followed by dehydration, indicating the potential for complex chemical reactions involving these compounds (Reichelt et al., 2010).
Physical Properties Analysis
The physical properties of such compounds, including thermal properties and intermolecular interactions, can be assessed using various techniques. The Hirshfeld surface analysis, as mentioned in Purandara et al. (2019), helps understand these aspects (Purandara et al., 2019).
Chemical Properties Analysis
Analyzing the chemical properties involves understanding the interactions and reactivity of the compound. The study by Purandara et al. (2019) also delves into the nonlinear optical properties, demonstrating significant insights into the compound's chemical behavior (Purandara et al., 2019).
Scientific Research Applications
Synthesis and Antimicrobial Studies
2-(4-chlorophenoxy)-N'-(3-pyridinylmethylene)acetohydrazide and its derivatives have been extensively studied for their synthesis and antimicrobial properties. For instance, Patel et al. (2009) synthesized various derivatives, such as 4-thiazolidinone and 5-methyl-4-thiazolidinone, which were evaluated for their antimicrobial efficacy (Patel, Mistry, & Desai, 2009).
Fungicidal Activity
Kuzenkov and Zakharychev (2009) explored the fungicidal potential of substituted 2-(4-chlorophenoxy)-1-(3-pyridyl)ethan-1-ols derived from interactions with 3-(oxiranyl)pyridines and 4-chlorophenol or sodium 4-chlorophenoxide (Kuzenkov & Zakharychev, 2009).
Optical and Structural Analysis
Purandara et al. (2019) focused on synthesizing and characterizing single crystals of this compound for exploring its nonlinear optical properties and third-order nonlinear optical effects (Purandara et al., 2019).
Supramolecular Architectures
Khalid et al. (2021) synthesized novel pyridine-based hydrazone derivatives and examined their nonlinear optical properties, molecular orbitals, and hydrogen bonding networks using density functional theory and X-ray crystallography (Khalid et al., 2021).
Powder Diffraction Data
Olszewska, Tarasiuk, and Pikus (2009) characterized several derivatives of this compound, highlighting their potential as pesticides through X-ray powder diffraction (Olszewska, Tarasiuk, & Pikus, 2009).
Synthesis and Evaluation of Novel Imines and Thiazolidinones
Fuloria et al. (2009) conducted research on the synthesis of novel imines and thiazolidinones derived from this compound and evaluated their antimicrobial properties (Fuloria, Singh, Yar, & Ali, 2009).
N-acylhydrazones as Potential O,N,O Donors
Polo-Cerón et al. (2021) synthesized N-acylhydrazones and explored their potential as donors in complexation reactions with Cu2+ (Polo-Cerón, Hincapié-Otero, & Joaqui-Joaqui, 2021).
Synthesis of 5-Membered Heterocycles
Ram and Pandey (1974) focused on the synthesis of 5-membered heterocycles and related compounds, assessing their potential as fungicides (Ram & Pandey, 1974).
Molecular Docking and In Vitro Screening
Flefel et al. (2018) conducted molecular docking and in vitro screening of newly synthesized triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives starting from this compound (Flefel, El-Sofany, El-Shahat, Naqvi, & Assirey, 2018).
Antioxidant and Antitumor Activities
El-Moneim, El‐Deen, and El-Fattah (2011) evaluated the antioxidant and antitumor activities of newly synthesized nitrogen heterocycles derived from this compound (El-Moneim, El‐Deen, & El-Fattah, 2011).
properties
IUPAC Name |
2-(4-chlorophenoxy)-N-[(E)-pyridin-3-ylmethylideneamino]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12ClN3O2/c15-12-3-5-13(6-4-12)20-10-14(19)18-17-9-11-2-1-7-16-8-11/h1-9H,10H2,(H,18,19)/b17-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKNUUHCCTNKKIO-RQZCQDPDSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C=NNC(=O)COC2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CN=C1)/C=N/NC(=O)COC2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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